Cas no 467235-07-0 (1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde)

1-(Propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde is a heterocyclic aldehyde derivative featuring a benzotriazole core substituted with an isopropyl group at the 1-position and a formyl group at the 6-position. This compound is of interest in organic synthesis due to its reactive aldehyde functionality, which facilitates further derivatization, such as condensation or nucleophilic addition reactions. The benzotriazole moiety enhances stability and may impart unique electronic properties, making it useful in coordination chemistry or as a precursor for pharmaceuticals and agrochemicals. Its structural features allow for selective modifications, enabling applications in material science and fine chemical synthesis. The compound is typically handled under controlled conditions due to its sensitivity.
1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde structure
467235-07-0 structure
Product Name:1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde
CAS No:467235-07-0
MF:C10H11N3O
MW:189.213841676712
CID:930484
PubChem ID:11615316
Update Time:2025-08-03

1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-isopropyl-1h-benzo[d][1,2,3]triazole-5-carbaldehyde
    • 1-ISOPROPYL-1H-BENZO[D][1,2,3]TRIAZOLE-6-CARBALDEHYDE
    • 3-isopropyl-3H-benzotriazole-5-carbaldehyde
    • 1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde
    • SCHEMBL1021716
    • 1-(Propan-2-yl)-1H-benzotriazole-5-carbaldehyde
    • DTXSID90601762
    • 467235-07-0
    • AKOS006229329
    • DB-126929
    • MDL： MFCD09264623
    • Inchi： 1S/C10H11N3O/c1-7(2)13-10-5-8(6-14)3-4-9(10)11-12-13/h3-7H,1-2H3
    • InChI Key： LYCLRAZQIZWTOL-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC2=C(C=1)N(C(C)C)N=N2

Computed Properties

  • Exact Mass: 189.09000
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78000
  • LogP: 1.82470

1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde Pricemore >>

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(CAS:467235-07-0)1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde
Order Number:A1087117
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:28
Price ($):505.0
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Amadis Chemical Company Limited
(CAS:467235-07-0)1-(propan-2-yl)-1H-1,2,3-benzotriazole-6-carbaldehyde
A1087117
Purity:99%
Quantity:1g
Price ($):505.0
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